Cas no 2020843-79-0 (5-(Bromomethyl)-1,1-difluoro-6-methylheptane)

• Product Name: 5-(Bromomethyl)-1,1-difluoro-6-methylheptane
• CAS No: 2020843-79-0
• MF: C₉H₁₇BrF₂
• MW: 243.13208937645
• CID: 5285611
• Update Time: 2025-05-27

5-(Bromomethyl)-1,1-difluoro-6-methylheptane Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,1-difluoro-6-methylheptane
• Heptane, 5-(bromomethyl)-1,1-difluoro-6-methyl-
• 5-(Bromomethyl)-1,1-difluoro-6-methylheptane

• Inchi： 1S/C9H17BrF2/c1-7(2)8(6-10)4-3-5-9(11)12/h7-9H,3-6H2,1-2H3
• InChI Key： RQDGCWBUSWTVBO-UHFFFAOYSA-N
• SMILES： BrCC(CCCC(F)F)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 105
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 5-(Bromomethyl)-1,1-difluoro-6-methylheptane

Research Briefing on 5-(Bromomethyl)-1,1-difluoro-6-methylheptane (CAS: 2020843-79-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Bromomethyl)-1,1-difluoro-6-methylheptane (CAS: 2020843-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies highlight the role of 5-(Bromomethyl)-1,1-difluoro-6-methylheptane as a versatile intermediate in the synthesis of fluorinated organic molecules. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both bromomethyl and difluoromethyl groups in this compound offers multiple sites for further functionalization, making it a valuable building block for the development of novel therapeutics.

One of the key advancements in the application of this compound is its use in the synthesis of fluorinated analogs of biologically active molecules. For instance, researchers have employed 5-(Bromomethyl)-1,1-difluoro-6-methylheptane to introduce fluorinated side chains into lead compounds, thereby improving their pharmacokinetic profiles. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in the construction of fluorinated inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

In addition to its synthetic applications, the compound has also been investigated for its direct biological effects. Preliminary studies suggest that 5-(Bromomethyl)-1,1-difluoro-6-methylheptane may exhibit modulatory activity against certain cellular targets, although the exact mechanisms remain under exploration. These findings open new avenues for its potential use as a pharmacophore in drug design.

Despite its promise, challenges remain in the large-scale production and handling of 5-(Bromomethyl)-1,1-difluoro-6-methylheptane due to its reactivity and stability issues. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as reported in patents and technical documents from leading pharmaceutical companies.

In conclusion, 5-(Bromomethyl)-1,1-difluoro-6-methylheptane (CAS: 2020843-79-0) represents a promising tool in the toolkit of medicinal chemists. Its dual functionality and potential biological activity make it a compound of interest for future research aimed at developing next-generation fluorinated therapeutics. Continued exploration of its applications and optimization of its synthetic routes will be critical to unlocking its full potential in the pharmaceutical industry.